Carbon Black Carbon Black Carbon that has been treated to create small, low-volume pores that increase the surface area available for adsorption.
Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.
Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
Brand Name: Vulcanchem
CAS No.: 1333-86-4
VCID: VC0072142
InChI: InChI=1S/C
SMILES: [C]
Molecular Formula: C
Molecular Weight: 12.011 g/mol

Carbon Black

CAS No.: 1333-86-4

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VCID: VC0072142

Molecular Formula: C

Molecular Weight: 12.011 g/mol

Carbon Black - 1333-86-4

CAS No. 1333-86-4
Product Name Carbon Black
Molecular Formula C
Molecular Weight 12.011 g/mol
IUPAC Name carbon
Standard InChI InChI=1S/C
Standard InChIKey OKTJSMMVPCPJKN-UHFFFAOYSA-N
Impurities Benzene extract, 0-1.7%; Ash, 0-1.0%; Sulfur, 0-1.5% volatile matter, 0.4-9.0%
Polyaromatic hydrocarbons (PAH) are reportedly present in carbon blacks ... . /Carbon blacks/
Concns of individual polynuclear aromatic hydrocarbons (eg, anthracene, benzacridines, benzofluoranthenes, benzopyrenes, pyrene, etc) can range from <0.5 to 432 mg/kg /Carbon blacks/
Traces of Fe, SiO2, etc
SMILES [C]
Canonical SMILES [C]
Boiling Point Very high (USCG, 1999)
Sublimes (NIOSH, 2016)
4200 °C
Sublimes at 3642 °C; triple point (graphite-liquid-gas), 4492 °C at a pressure of 101.325 kPa
>4000 °C
sublimes
Sublimes
Colorform Fine black powder
Black solid
FINE BLACK POWDER
Black porous soild, course granules or powder
Steel gray to black greasy feeling solid.
Usually soft, black scales, crystals rare
Soft black hexagonal crystals; insol in water, acid, alkali; sol in liquid iron; density: 2.2 g/cu cm; MP: 4,489 °C (10.3 GPA); BP: 3,825 °C (sublimes)
One of the softest known materials
Density 2 at 68 °F (USCG, 1999)
2.0 to 2.25 (NIOSH, 2016)
1.8-2.1
0.08 to 0.5
Relative density (water = 1): 1.8-3.51
Relative density (water = 1): 2.09-2.23
Relative density (water = 1): 1.8-2.1
2.0-2.25
1.5-1.8
Melting Point 6602 °F (Sublimes) (NIOSH, 2016)
Sublimes
>3500 °C
≈3550 °C
sublimes
6602°F (sublimes)
6602°F (Sublimes)
Physical Description Carbon black oil appears as a dark colored liquid with a petroleum-like odor. Less dense than water and insoluble in water. Vapors heavier than air.
Carbon, activated is a black grains that have been treated to improve absorptive ability. May heat spontaneously if not properly cooled after manufacture.
Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.
DryPowder; DryPowder, Liquid; DryPowder, PelletsLargeCrystals; DryPowder, PelletsLargeCrystals, WetSolid, OtherSolid, Liquid; DryPowder, WetSolid, Liquid; Liquid; OtherSolid; OtherSolid, GasVapor, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid, Liquid; WetSolid; WetSolid, Liquid
OtherSolid; PelletsLargeCrystals
DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid
DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; DryPowder, WetSolid; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid
Black, odourless powder
BLACK POWDER OR SOLID IN VARIOUS FORMS. ODOURLESS WHEN PURE.
BLACK FLAKES, LUMPS, POWDER OR CHIPS.
ODOURLESS BLACK PELLETS OR EXTREMELY FINE POWDER.
Black, odorless solid or a dark colored liquid with a petroleum-like odor.
Black grains that have been treated to improve absorptive ability.
Steel gray to black, greasy feeling, odorless solid
Black, odorless solid.
Steel gray to black, greasy feeling, odorless solid.
Description Carbon that has been treated to create small, low-volume pores that increase the surface area available for adsorption.
Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.
Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
Shelf Life IF.../CHARCOAL/ IS STORED.../SRP: OPEN TO ATMOSPHERE/, IT GRADUALLY ADSORB VAPORS FROM AIR AND BECOMES WORTHLESS.
Solubility Insoluble (NIOSH, 2016)
Insoluble in water and organic solvents
INSOL IN ALL SOLVENTS
Insoluble in water
Insoluble in organic solvents
Activated carbon is generally considered to exhibit low affinity for water.
INSOL IN WATER OR OTHER KNOWN SOLVENTS
Solubility in water: none
Solubility in water: insoluble
Insoluble
Vapor Pressure 0 mm Hg (approx) (NIOSH, 2016)
Negligible at 20 °C
1 mm Hg at 3586 °C
0 mmHg (approx)
PubChem Compound 5462310
Last Modified Nov 11 2021
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